Cas no 478032-17-6 (N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine)

• Product Name: N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine
• CAS No: 478032-17-6
• CID: 3028615
• Update Time: 2025-10-29

N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(DIMETHYLAMINO)-1-(2-NAPHTHYLSULFONYL)-1H-1,2,4-TRIAZOL-5-YL]-N,N-DIMETHYLAMINE
• N3,N3,N5,N5-TETRAMETHYL-1-(2-NAPHTHYLSULFONYL)-1H-1,2,4-TRIAZOLE-3,5-DIAMINE
• 1H-1,2,4-Triazole-3,5-diamine, N3,N3,N5,N5-tetramethyl-1-(2-naphthalenylsulfonyl)-
• N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine

Additional information on N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine

Introduction to N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine (CAS No. 478032-17-6)

N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 478032-17-6, represents a convergence of advanced structural design and functional properties that make it a promising candidate for further research and development.

The molecular framework of this compound is characterized by a tetramethyl-substituted 1H-1,2,4-triazole core, which is further functionalized with a 2-naphthylsulfonyl group at the 1-position. The presence of multiple methyl groups at the N~3~,N~3~,N~5~,N~5~ positions enhances the steric bulk and electronic properties of the molecule, potentially influencing its interactions with biological targets. This structural motif is not only intriguing from a synthetic chemistry perspective but also offers a rich ground for exploring its pharmacological potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The tetramethyl-substituted triazole ring in N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine is hypothesized to exhibit favorable interactions with enzymes and receptors due to its ability to adopt multiple conformations while maintaining rigidity in key pharmacophoric regions. This flexibility could be exploited to develop highly selective inhibitors or modulators for therapeutic applications.

The 2-naphthylsulfonyl group appended to the triazole core introduces additional electronic and steric features that can modulate the compound's bioactivity. Sulfonamide derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the tetramethyl-substituted 1H-1,2,4-triazole scaffold suggests that CAS No. 478032-17-6 may exhibit similar or even enhanced biological effects compared to its parent compounds.

In the realm of drug discovery, heterocyclic compounds like N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine are particularly valuable due to their structural diversity and functional versatility. The triazole ring itself is a common pharmacophore in numerous approved drugs, owing to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. By modifying the substituents on the triazole ring—such as introducing methyl groups or appending bulky groups like the 2-naphthylsulfonyl moiety—chemists can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles to meet specific therapeutic needs.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases. The unique structural features of CAS No. 478032-17-6, including its rigid triazole core and polar sulfonyl group, make it a candidate for disrupting PPIs or inhibiting other enzyme targets involved in disease pathways. For instance, studies have shown that certain triazole derivatives can interfere with kinases or other signaling proteins by competing with natural substrates or binding to allosteric sites.

The synthesis of complex heterocyclic compounds like N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine requires meticulous planning and expertise in multi-step organic synthesis. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenations, are often employed to construct the desired molecular framework efficiently. The introduction of chiral centers or stereodefined moieties can further enhance the compound's selectivity and potency by ensuring enantiopurity or diastereomeric excess.

The pharmacological evaluation of such compounds typically involves in vitro assays to assess their binding affinity for target proteins and enzymes. Additionally, preclinical studies may be conducted to evaluate their efficacy in animal models and their safety profiles before moving into human clinical trials. The structural complexity of CAS No. 478032-17-6 necessitates thorough characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.

In conclusion, N~3~,N~3~,N~5~,N~5~-tetramethyl-1-(2-naphthylsulfonyl)-1H-1,2,4-triazole-3,5-diamine (CAS No. 478032-17-6) represents a fascinating example of how structural innovation can lead to novel bioactive molecules with potential therapeutic applications. Its unique combination of functional groups—such as the tetramethyl-substituted triazole core and the 2-naphthylsulfonyl moiety—makes it an attractive candidate for further exploration in drug discovery pipelines. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, this compound may play a significant role in developing next-generation therapeutics.